Cas no 2034320-38-0 (N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclopropanesulfonamide)

• Product Name: N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclopropanesulfonamide
• CAS No: 2034320-38-0
• MF: C₁₆H₂₄N₄O₂S
• MW: 336.452362060547
• CID: 5551061
• Update Time: 2025-07-20

N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]cyclopropanesulfonamide
• N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclopropanesulfonamide

• Inchi： 1S/C16H24N4O2S/c21-23(22,14-5-6-14)19-13-7-9-20(10-8-13)16-11-12-3-1-2-4-15(12)17-18-16/h11,13-14,19H,1-10H2
• InChI Key： WKWKIRWMGIRJBD-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCN(C3=CC4=C(N=N3)CCCC4)CC2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclopropanesulfonamide

Comprehensive Overview of N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclopropanesulfonamide (CAS No. 2034320-38-0)

N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclopropanesulfonamide, with the CAS number 2034320-38-0, is a sophisticated chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a tetrahydrocinnoline core with a piperidine moiety and a cyclopropanesulfonamide group. Such a configuration suggests potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in current precision medicine and oncology research.

The compound's molecular design aligns with trends in small-molecule therapeutics, where researchers prioritize bioavailability and selective binding affinity. Its sulfonamide group, for instance, is frequently explored for its role in enhancing metabolic stability—a critical factor in drug development pipelines. Recent discussions in platforms like PubMed and ScienceDirect highlight growing interest in similar scaffolds for neurodegenerative disease interventions, making this compound a subject of speculative yet promising inquiry.

From a synthetic chemistry perspective, the integration of a cyclopropane ring into the sulfonamide side chain introduces steric constraints that could influence conformational dynamics. This aspect resonates with computational chemists leveraging AI-driven molecular modeling tools (e.g., AlphaFold or Schrödinger Suite) to predict ligand-protein interactions. Such methodologies are frequently searched in Google Scholar, reflecting the demand for structure-activity relationship (SAR) optimization strategies.

In the context of intellectual property, derivatives of tetrahydrocinnoline and piperidine have appeared in patents related to inflammatory disorders and metabolic syndromes. While 2034320-38-0 itself may not yet be commercially deployed, its structural analogs underscore its relevance in biopharmaceutical innovation. Researchers often query databases like CAS SciFinder or Reaxys for such niche compounds, emphasizing the need for detailed chemical databases curation.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles remain underexplored for this compound, presenting opportunities for future in vitro studies. Given public interest in green chemistry and sustainable drug design, any investigation into its biodegradability or eco-toxicity would align with global ESG (Environmental, Social, Governance) trends—a frequent search term in academic and corporate circles.

To conclude, N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclopropanesulfonamide exemplifies the intersection of medicinal chemistry and cutting-edge research. Its multifaceted architecture invites exploration across therapeutic areas, while its synthetic accessibility appeals to industrial chemists. As high-throughput screening and fragment-based drug discovery dominate scientific discourse, compounds like this will likely remain pivotal in next-generation therapeutics development.